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Compound of Interest

Compound Name: Evenamide

Cat. No.: B1671789 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of investigational compounds like Evenamide is paramount. This document provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

Disclaimer: No official Material Safety Data Sheet (MSDS) for Evenamide was publicly

available at the time of this writing. The following guidance is based on general best practices

for handling potent research compounds. It is imperative to obtain the official MSDS from your

supplier before receipt, handling, or use of Evenamide.

Personal Protective Equipment (PPE) and General
Safety Precautions
When handling Evenamide powder or solutions, a comprehensive approach to personal

protection is crucial. The following PPE and safety measures are recommended as a baseline:

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes or

airborne particles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile) appropriate for the solvents

being used. Always inspect gloves for tears or punctures before use and change them

frequently.
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Body Protection: A fully buttoned lab coat should be worn to protect skin and clothing. For

procedures with a higher risk of contamination, consider a disposable gown.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood or

biological safety cabinet, a properly fitted respirator (e.g., N95 or higher) is recommended to

prevent inhalation.

Work Area: All handling of Evenamide should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.

Operational Plan: From Receipt to Disposal
A structured operational plan ensures that Evenamide is managed safely and effectively

throughout its lifecycle in the laboratory.

Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE during unpacking.

Verify that the container is properly labeled and sealed.

Confirm that the supplier has provided an MSDS. If not, quarantine the material until the

MSDS is obtained.

Storage:

Store Evenamide according to the supplier's instructions. Based on available data,

recommended storage conditions are provided in the table below.[1]

Keep the container tightly sealed in a designated, secure location away from incompatible

materials.

Access to the compound should be restricted to authorized personnel.

Preparation of Solutions:
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All weighing of the powdered compound and preparation of solutions should be performed

in a chemical fume hood to prevent inhalation of the powder and to contain any potential

spills.

Use appropriate solvents as recommended by the supplier or relevant literature.

Evenamide is soluble in DMSO.[1]

Clearly label all solutions with the compound name, concentration, solvent, date of

preparation, and appropriate hazard warnings.

Handling and Experimental Use:

Always wear the recommended PPE.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Evenamide is handled.

In case of accidental exposure, follow the first aid procedures outlined in the supplier-

provided MSDS and seek medical attention immediately.

For spills, follow the cleanup procedures detailed in the MSDS, which will specify the

appropriate absorbent materials and decontamination solutions.

Quantitative Data Summary
The following table summarizes key quantitative information for Evenamide gathered from

publicly available sources.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1671789?utm_src=pdf-body
https://www.targetmol.com/compound/evenamide
https://www.benchchem.com/product/b1671789?utm_src=pdf-body
https://www.benchchem.com/product/b1671789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₆H₂₆N₂O₂ [2][3]

Molecular Weight 278.39 g/mol [1][2]

CAS Number 1092977-61-1 [2][3]

Synonyms NW-3509, NW-3509A [1][3][4]

Storage (Powder) -20°C for up to 3 years [1]

Storage (In Solvent) -80°C for up to 1 year [1]

Solubility
DMSO: 290 mg/mL (1041.70

mM)
[1]

Experimental Workflow for Handling Evenamide
The following diagram illustrates a standard workflow for the safe handling of a research

compound like Evenamide.
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Standard operational workflow for handling Evenamide.

Disposal Plan
The disposal of investigational drugs such as Evenamide must comply with institutional, local,

and federal regulations.

Waste Segregation:

All materials that have come into contact with Evenamide (e.g., pipette tips, tubes, gloves,

empty vials) should be considered contaminated waste.

Segregate liquid waste containing Evenamide from solid waste.

Consult the MSDS and Environmental Health & Safety (EHS):
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The MSDS for Evenamide will provide specific disposal instructions and indicate if the

compound is classified as hazardous waste under regulations such as the Resource

Conservation and Recovery Act (RCRA).[5]

Always consult with your institution's Environmental Health and Safety (EHS) department

for guidance on proper disposal procedures.[5]

General Disposal Guidelines:

Do Not Dispose Down the Drain: Never dispose of Evenamide powder or solutions down

the sink.

Hazardous Waste: If deemed hazardous, the waste must be collected by your institution's

EHS personnel for disposal by a licensed environmental management vendor, typically via

incineration.[5]

Non-Hazardous Waste: If classified as non-hazardous, it may be permissible to dispose of

it in designated biohazard or chemical waste containers for incineration.[5]

Decontamination: Decontaminate any surfaces or non-disposable equipment that have

come into contact with Evenamide, following procedures outlined in the MSDS.

By adhering to these safety and logistical guidelines, and by always prioritizing the information

contained within the supplier-provided MSDS, researchers can handle Evenamide responsibly

and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/evenamide.html
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1671789#personal-protective-equipment-for-handling-evenamide
https://www.benchchem.com/product/b1671789#personal-protective-equipment-for-handling-evenamide
https://www.benchchem.com/product/b1671789#personal-protective-equipment-for-handling-evenamide
https://www.benchchem.com/product/b1671789#personal-protective-equipment-for-handling-evenamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

